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For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Ethylhexyl salicylate, also known as octisalate, is an organic compound widely utilized as a

UVB filter in sunscreen and other cosmetic formulations. This technical guide provides an in-

depth overview of its core physicochemical properties, supported by experimental protocols

and analytical methodologies. The information is intended to serve as a comprehensive

resource for researchers, scientists, and professionals involved in drug development and

formulation science.
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Identifier Value

Chemical Name 2-Ethylhexyl 2-hydroxybenzoate

Common Names
2-Ethylhexyl salicylate, Octisalate, Octyl

Salicylate

CAS Number 118-60-5[1][2][3]

Molecular Formula C15H22O3[1][2]

Molecular Weight 250.33 g/mol [1][2]

Chemical Structure
An ester of salicylic acid and 2-ethylhexanol.[1]

[4][5]

Physicochemical Properties
The physicochemical properties of 2-ethylhexyl salicylate are crucial for its function and

formulation in cosmetic and pharmaceutical products. These properties are summarized in the

table below.
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Property Value Reference

Appearance
Colorless to pale yellow, oily

liquid
[1][5][6]

Odor Slight, floral [1][7]

Density 1.014 g/cm³ at 25 °C [1][2][8]

Boiling Point 189 °C at 21 mmHg [1][2][8]

Melting Point < 25 °C [1]

Water Solubility
74.4 µg/L at 20 °C (practically

insoluble)
[2][9][10]

Solubility in Organic Solvents

Soluble in ethanol, acetone,

and hexane.[11] Readily

soluble in most cosmetic oils

except glycols.

[12]

UV Absorption Maximum

(λmax)
306-310 nm [3][4][6]

UV Absorption Range 280-320 nm (UVB) [3][5][6]

Refractive Index (n20/D) 1.502 [2][8][13]

Flash Point >100 °C [14]

LogP (Octanol-Water Partition

Coefficient)
5.94 at 25℃ [8]

Mechanism of Action
The primary mechanism of action of 2-ethylhexyl salicylate is the absorption of ultraviolet B

(UVB) radiation.[1][4][5] The salicylate portion of the molecule contains a chromophore that

absorbs photons of UVB light. Upon absorption of this energy, the molecule is promoted to an

excited state. It then returns to its ground state by dissipating the absorbed energy as less

harmful, longer-wavelength radiation, primarily heat.[15][16] This process prevents the UVB

radiation from penetrating the skin and causing cellular damage.
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Figure 1: Mechanism of UVB absorption by 2-ethylhexyl salicylate.

Experimental Protocols
The determination of the physicochemical properties of 2-ethylhexyl salicylate follows

standardized methodologies, often adhering to OECD (Organisation for Economic Co-

operation and Development) guidelines to ensure consistency and comparability of data.

Determination of Boiling Point (OECD Guideline 103)
This method determines the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.[5][14]

Apparatus: A suitable apparatus consists of a boiling tube with a side arm, a thermometer, a

heating mantle, and a capillary tube.

Procedure:

A small amount of the liquid is placed in the boiling tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The apparatus is heated slowly.

A steady stream of bubbles emerges from the capillary tube as the liquid approaches its

boiling point.

The heat is removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.
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Determination of Density (OECD Guideline 109)
The density of a liquid is its mass per unit volume.[1][2][4][9]

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) or an oscillating densitometer.

Procedure (using a pycnometer):

The pycnometer is cleaned, dried, and weighed empty.

It is then filled with the test substance, ensuring no air bubbles are present, and weighed

again.

The pycnometer is then emptied, cleaned, and filled with distilled water and weighed.

The density is calculated from the masses of the test substance and water and the known

density of water at the test temperature.

Determination of Water Solubility (OECD Guideline 105)
This guideline describes methods for determining the water solubility of substances.[7][8][10]

For a substance with low solubility like 2-ethylhexyl salicylate, the column elution method is

appropriate.

Apparatus: A column with a temperature jacket, a pump for maintaining a constant flow of

water, and analytical equipment to determine the concentration of the substance in the

eluate.

Procedure:

A solid support material in the column is coated with an excess of the test substance.

Water is passed through the column at a slow, constant rate.

The concentration of the test substance in the eluate is monitored over time.
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The water solubility is the plateau concentration reached when the eluate is saturated with

the test substance.

UV-Visible Absorption Spectrum (OECD Guideline 101)
This method determines the wavelengths at which a chemical absorbs light.[3][6][13]

Apparatus: A UV-Visible spectrophotometer.

Procedure:

A solution of the test substance is prepared in a suitable transparent solvent (e.g., ethanol

or methanol).

The spectrophotometer is calibrated using a reference cell containing the pure solvent.

The absorbance of the sample solution is measured over the desired wavelength range

(typically 200-400 nm for UV analysis).

The wavelength of maximum absorbance (λmax) and the molar absorption coefficient are

determined from the resulting spectrum.

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) is a common and reliable method for the

quantitative analysis of 2-ethylhexyl salicylate in cosmetic formulations.[17][18][19]

HPLC Analysis of 2-Ethylhexyl Salicylate in Sunscreen
The following is a representative workflow for the analysis of 2-ethylhexyl salicylate in a

sunscreen product.
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Figure 2: Workflow for HPLC analysis of 2-ethylhexyl salicylate.
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Sample Preparation: A known amount of the sunscreen product is accurately weighed and

dissolved in a suitable organic solvent, such as methanol or acetonitrile.[17][19] The solution

is typically sonicated to ensure complete dissolution of the active ingredient and then filtered

through a 0.45 µm syringe filter to remove any particulate matter before injection into the

HPLC system.

Chromatographic Conditions:

Column: A reverse-phase C18 column is commonly used.[18][20]

Mobile Phase: A mixture of an organic solvent (e.g., methanol or acetonitrile) and water,

often with a small amount of acid (e.g., acetic or phosphoric acid) to improve peak shape.

[17][18] The separation can be performed using either an isocratic (constant mobile phase

composition) or gradient (changing mobile phase composition) elution.

Flow Rate: Typically around 1.0 mL/min.[20]

Detection: UV detection at the λmax of 2-ethylhexyl salicylate (around 306 nm) is used for

quantification.[3][6][20]

Quantification: The concentration of 2-ethylhexyl salicylate in the sample is determined by

comparing the peak area from the sample chromatogram to a calibration curve generated

from standard solutions of known concentrations.

Safety and Regulatory Information
2-Ethylhexyl salicylate is generally considered to have a good safety profile for topical use.[1]

[4] It is approved for use in sunscreen products at a maximum concentration of 5% in the

United States and Europe, and up to 10% in Japan.[3][6] While it is an effective UVB absorber,

it is often used in combination with other UV filters to enhance the Sun Protection Factor (SPF)

and to solubilize other solid sunscreen agents.[3][6] Some studies have noted a minor potential

for skin sensitization in some individuals.[1]

Conclusion
2-Ethylhexyl salicylate is a key ingredient in modern sun care formulations, with well-defined

physicochemical properties that make it an effective and versatile UVB filter. Understanding
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these properties, along with the standardized methods for their determination and analysis, is

essential for the development of safe, stable, and efficacious products. This guide provides a

foundational resource for professionals in the field, summarizing the critical technical

information required for formulation and research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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